N-[(5-methylimidazo[1,2-a]pyridin-2-yl)methyl]acetamide

• IUPAC Name: N-[(5-methylimidazo[1,2-a]pyridin-2-yl)methyl]acetamide
• InChI: InChI=1S/C11H13N3O/c1-8-4-3-5-11-13-10(7-14(8)11)6-12-9(2)15/h3-5,7H,6H2,1-2H3,(H,12,15)
• InChI Key: DFRLKKSGVAVGBY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC2=NC(=CN12)CNC(=O)C
• Molecular Formula: C11H13N3O
• Molecular Weight: 203.24 g/mol

Description

N-[(5-methylimidazo[1,2-a]pyridin-2-yl)methyl]acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. The compound is synthesized using a specific method and has been extensively studied for its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for research.

Mechanism of Action

The mechanism of action of N-[(5-methylimidazo[1,2-a]pyridin-2-yl)methyl]acetamide involves the formation of adducts with DNA. The compound has been shown to bind to the N7 position of guanine, leading to the formation of DNA adducts that can cause mutations and DNA damage.
Biochemical and Physiological Effects:
N-[(5-methylimidazo[1,2-a]pyridin-2-yl)methyl]acetamide has been shown to have significant biochemical and physiological effects. The compound has been shown to induce DNA damage and mutations, leading to the development of cancer. It has also been shown to affect the activity of various enzymes involved in DNA repair and metabolism.

Advantages and Limitations for Lab Experiments

N-[(5-methylimidazo[1,2-a]pyridin-2-yl)methyl]acetamide has several advantages for use in lab experiments. It is a highly specific probe for DNA damage and can be used to study the mechanisms of DNA repair. However, the compound also has limitations, including its potential toxicity and the need for specialized equipment and expertise for its use.

Future Directions

There are several future directions for research on N-[(5-methylimidazo[1,2-a]pyridin-2-yl)methyl]acetamide. These include the development of new cancer therapies based on the compound, the study of its effects on DNA repair and metabolism, and the development of new methods for the detection of DNA damage. Additionally, further research is needed to fully understand the potential risks and benefits of using the compound in scientific research.

Synthesis Methods

The synthesis of N-[(5-methylimidazo[1,2-a]pyridin-2-yl)methyl]acetamide involves the reaction of 2-methylimidazole with 2-bromomethylpyridine, followed by the reaction with acetic anhydride. The final product is obtained through purification using column chromatography.

Scientific Research Applications

N-[(5-methylimidazo[1,2-a]pyridin-2-yl)methyl]acetamide has been extensively studied for its potential applications in scientific research. It has been used as a fluorescent probe for the detection of DNA damage, as well as a tool for studying the mechanisms of DNA repair. The compound has also been used in the development of new cancer therapies and in the study of the effects of environmental toxins on DNA.